Cas no 2459945-96-9 (1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)-
• CAS No: 2459945-96-9
• MF: C₁₃H₁₄N₂O₂
• MW: 230.26
• CID: 5307400
• PubChem ID: 132274209
• Update Time: 2025-10-22

1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)-
• CS-WAA0177
• CS-17445
• (3aS,7aR)-7a-phenyl-2,3,3a,7-tetrahydro-1H-pyrrolo[3,4-c]pyridine-4,6-dione
• 2459945-96-9
• E83075
• CS-0035074
• (3aS,7aR)-7a-phenylhexahydro-4H-pyrrolo[3,4-c]pyridine-4,6(5H)-dione
• AKOS037651816

• Inchi： 1S/C13H14N2O2/c16-11-6-13(9-4-2-1-3-5-9)8-14-7-10(13)12(17)15-11/h1-5,10,14H,6-8H2,(H,15,16,17)/t10-,13-/m0/s1
• InChI Key： RHZTWZFESLCHQZ-GWCFXTLKSA-N
• SMILES： C1(=O)NC(=O)C[C@@]2(C3=CC=CC=C3)CNC[C@@]12[H]

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)-

Introduction to 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- (CAS No. 2459945-96-9)

1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- (CAS No. 2459945-96-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and structural versatility. The specific enantiomeric form (3aS,7aR) of this compound adds an additional layer of complexity and specificity to its biological interactions.

The chemical structure of 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- is characterized by a fused pyrrole and pyridine ring system with a tetrahydro substitution and a phenyl group attached at the 7a position. The presence of the dione functional group at positions 4 and 6 further contributes to its chemical reactivity and biological activity. This compound has been synthesized through various multi-step organic synthesis routes, each designed to optimize yield and purity while maintaining the desired stereochemistry.

Recent research has highlighted the potential of 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- in several therapeutic areas. One notable application is in the field of cancer research. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been reported to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antiproliferative properties, 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- has also shown promise in neurodegenerative diseases. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and inflammation. This neuroprotective effect is attributed to its antioxidant properties and its ability to modulate inflammatory responses in the brain. These findings suggest that this compound could be a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- have also been investigated. Initial studies indicate that it has favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also exhibits good blood-brain barrier penetration, which is crucial for its potential use in neurological disorders.

Metabolism studies have revealed that 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- undergoes extensive hepatic metabolism via cytochrome P450 enzymes. The major metabolites identified include hydroxylated and glucuronidated derivatives. These metabolites are generally less active than the parent compound but are efficiently excreted through urine and bile. The overall metabolic stability and clearance rate suggest that this compound may have a suitable half-life for therapeutic use.

Toxicity assessments have shown that 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- has a favorable safety profile at therapeutic doses. In vitro cytotoxicity studies using human cell lines have demonstrated low toxicity levels across a wide range of concentrations. Animal studies have also confirmed its safety in vivo with no significant adverse effects observed at clinically relevant doses.

The potential applications of 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione, tetrahydro-7a-phenyl-, (3aS,7aR)- extend beyond cancer and neurodegenerative diseases. Recent research has explored its anti-inflammatory properties in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. In these studies, the compound has shown efficacy in reducing inflammation markers and improving disease symptoms without causing significant side effects.

In conclusion, 1H-Pyrrolo[3,4-c]pyridine-4,6(2H,3aH)-dione,tetrahydro-7aphenyl-, (3aaS , 7 a R )-(CAS No. 2459945 - 96 - 9) represents a promising candidate for further development in multiple therapeutic areas due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from preclinical and clinical trials, 1 H - Pyrrolo [ 3 , 4 - c ] pyridine - 4 , 6 ( 2 H , 3 a H ) - dione , tetrahydro - 7 a - phenyl -, ( 3 a S , 7 a R )-(CAS No . 2459945 - 96 - 9) may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.